3-(Hydroxymethyl)-2-(2-methylallyl)phenol

• Molecular Formula: C11H14O2
• Molecular Weight: 178.23 g/mol
• IUPAC Name: 3-(hydroxymethyl)-2-(2-methylprop-2-enyl)phenol
• InChI: InChI=1S/C11H14O2/c1-8(2)6-10-9(7-12)4-3-5-11(10)13/h3-5,12-13H,1,6-7H2,2H3
• InChI Key: KUINVGHEYLBTHF-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CC1=C(C=CC=C1O)CO

Description

3-(Hydroxymethyl)-2-(2-methylallyl)phenol is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methyl 3-hydroxy-2-(2-methylallyl)benzoate (Intermediate 168, 410 mg, 1.99 mmol) was dissolved in tetrahydrofuran (5 ml) to give a colourless solution. The reaction mixture was cooled at 0° C. A solution of LiAlH4 2M in THF (1.09 ml, 2.19 mmol) was added dropwise and the reaction mixture was stirred at 0° C. for 30 min. After this time the reaction mixture was poured into ice and diluted with 60 ml of ethyl acetate. Phases were separated, the organic phase was dried over Na2SO4 and evaporated under vacuum to afford the title compound (360 mg) as a colorless oil.